Cas no 1270509-22-2 (1-(3-CHLORO-2-FLUOROPHENYL)ETHAN-1-AMINE)

1-(3-CHLORO-2-FLUOROPHENYL)ETHAN-1-AMINE structure
1270509-22-2 structure
Product Name:1-(3-CHLORO-2-FLUOROPHENYL)ETHAN-1-AMINE
CAS No:1270509-22-2
MF:C8H9ClFN
MW:173.615164518356
MDL:MFCD18704704
CID:4566221
PubChem ID:53395656
Update Time:2024-11-04

1-(3-CHLORO-2-FLUOROPHENYL)ETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

    • 1-(3-CHLORO-2-FLUOROPHENYL)ETHAN-1-AMINE
    • 1-(3-Chloro-2-fluorophenyl)ethanamine
    • (R)-1-(3-Chloro-2-fluorophenyl)ethanamine
    • MFCD07772682
    • SY109099
    • SCHEMBL20238714
    • DB-190368
    • 1270509-22-2
    • AKOS006342909
    • (S)-1-(3-Chloro-2-fluorophenyl)ethanamine
    • I11007
    • MFCD07772566
    • BS-52470
    • EN300-296087
    • SY145934
    • SY146357
    • MFCD18704704
    • MDL: MFCD18704704
    • Inchi: 1S/C8H9ClFN/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5H,11H2,1H3
    • InChI Key: SCEUCESYXQXKOY-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC(Cl)=C1F)(N)C

Computed Properties

  • Exact Mass: 173.0407551g/mol
  • Monoisotopic Mass: 173.0407551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

1-(3-CHLORO-2-FLUOROPHENYL)ETHAN-1-AMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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